Cas no 1203269-45-7 (1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea)

• Product Name: 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• CAS No: 1203269-45-7
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 6491431
• PubChem ID: 30373595
• Update Time: 2025-10-29

1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
• AKOS024512904
• 1-(4-methylphenyl)-3-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]urea
• 1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(p-tolyl)urea
• F5534-0050
• 1203269-45-7
• 1-(4-methylphenyl)-3-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea

• Inchi： 1S/C21H25N3O2/c1-14(2)20(25)24-12-4-5-16-13-18(10-11-19(16)24)23-21(26)22-17-8-6-15(3)7-9-17/h6-11,13-14H,4-5,12H2,1-3H3,(H2,22,23,26)
• InChI Key： GOILIDAKTMNEKD-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=CC(=CC=2CCC1)NC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 351.19467705g/mol
• Monoisotopic Mass: 351.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea

Comprehensive Overview of 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea (CAS No. 1203269-45-7)

The compound 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea (CAS No. 1203269-45-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This tetrahydroquinoline derivative is characterized by its unique structural features, including a urea linkage and a methylphenyl substituent, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a potential kinase inhibitor or biological modulator, given its structural similarity to known bioactive compounds.

From a chemical perspective, 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea exhibits several noteworthy properties. The compound's molecular weight and lipophilicity parameters suggest it may have favorable bioavailability characteristics, making it an interesting candidate for further pharmacological evaluation. Its tetrahydroquinoline core structure is particularly significant, as this moiety is found in numerous clinically approved drugs targeting various therapeutic areas, including CNS disorders and inflammatory conditions.

The synthesis of CAS 1203269-45-7 typically involves multi-step organic reactions, with careful attention to the introduction of the urea functionality and the methylpropanoyl group. Recent advancements in green chemistry approaches have explored more sustainable routes to similar compounds, reflecting the growing industry focus on environmentally friendly synthesis methods. These developments align with current trends in pharmaceutical manufacturing that emphasize atom economy and reduced waste generation.

In terms of applications, 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea has shown promise in preliminary biological screening studies. While specific clinical applications are still under investigation, compounds with this structural motif have demonstrated activity against various enzyme targets. The presence of both hydrogen bond donor and acceptor sites in the molecule suggests potential for molecular recognition processes, a key consideration in drug design and medicinal chemistry.

The market for specialized tetrahydroquinoline derivatives like CAS 1203269-45-7 has been growing steadily, driven by increasing demand for novel pharmaceutical intermediates and research chemicals. Pharmaceutical companies and academic institutions are actively seeking such compounds for their drug discovery programs, particularly in areas addressing age-related diseases and neurological disorders. This aligns with current healthcare trends focusing on precision medicine and targeted therapies.

From a safety perspective, proper handling procedures should be followed when working with 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea, as with all research chemicals. While not classified as hazardous under standard regulations, appropriate laboratory practices including the use of personal protective equipment are recommended. The compound's stability profile suggests it should be stored under controlled conditions to maintain its chemical integrity over time.

Recent scientific literature has highlighted the importance of tetrahydroquinoline-based compounds in addressing current challenges in drug development, particularly concerning blood-brain barrier penetration and receptor selectivity. The structural features of CAS 1203269-45-7 make it a valuable subject for structure-activity relationship studies, which are crucial for optimizing therapeutic candidates in modern pharmaceutical research.

As research continues on 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea, its potential applications in various fields of chemical biology and medicinal chemistry are becoming increasingly apparent. The compound represents an important example of how carefully designed small molecules can serve as valuable tools for understanding biological systems and developing new therapeutic approaches. Future studies will likely explore its interactions with specific biological targets and potential modifications to enhance its pharmacological properties.

The growing interest in CAS 1203269-45-7 reflects broader trends in chemical research, where there is increasing emphasis on developing compounds with improved selectivity and reduced off-target effects. These qualities are particularly important in the context of current personalized medicine approaches, where compounds must demonstrate high specificity for their intended targets. The tetrahydroquinoline scaffold present in this molecule offers numerous opportunities for structural optimization to achieve these goals.

In conclusion, 1-(4-methylphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylurea (CAS No. 1203269-45-7) represents an important compound in contemporary chemical research. Its unique structural features and potential biological activities make it a subject of ongoing investigation in both academic and industrial settings. As the understanding of its properties and applications continues to grow, this compound may contribute significantly to advancements in pharmaceutical science and therapeutic development.